3-Methyleneisobenzofuran-1(3H)-one

• IUPAC Name: 3-methylidene-2-benzofuran-1-one
• InChI: InChI=1S/C9H6O2/c1-6-7-4-2-3-5-8(7)9(10)11-6/h2-5H,1H2
• InChI Key: IWTLIIZTPVRRFW-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2=CC=CC=C2C(=O)O1
• Molecular Formula: C9H6O2
• DSSTOX Substance ID: DTXSID30434798
• Molecular Weight: 146.14 g/mol
• CAS RN: 3453-63-2

Description

Isobenzofuran-1(3H)-one compounds are a type of heterocyclic compound. They consist of fused benzene and furan rings. These compounds are often used in the synthesis of various complex structures.

Synthesis Analysis

One method of synthesizing isobenzofuran-1(3H)-one compounds involves the use of 1-Methyl-3-(propyl-3-sulfonic acid)imidazolium triflate supported on magnetic nanoparticles. This catalyst allows for the efficient synthesis of mono- and bis-isobenzofuran-1(3H)-ones under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of isobenzofuran-1(3H)-one compounds consists of fused benzene and furan rings.

Chemical Reactions Analysis

Isobenzofuran-1(3H)-one compounds can be synthesized in the presence of a catalyst under thermal conditions and microwave irradiation. The catalyst can be easily separated by an external magnet and reused multiple times without significant loss of its activity.

Scientific Research Applications

Synthesis and Chemical Applications

• Green Chemistry Synthesis: A study by Mola et al. (2012) introduced a green chemistry approach to synthesize isobenzofuran-1(3H)-ones using a K2CO3 catalyzed, solvent-free one-pot tandem aldol-lactonization reaction. This process is environmentally friendly and cost-effective (Mola et al., 2012).
• Crystal Structure Analysis: Franca et al. (2016) analyzed the crystal structure of a specific isobenzofuran-1(3H)-one derivative. Their research contributes to understanding the molecular structure and hydrogen bonding in these compounds (Franca et al., 2016).
• Synthesis and Rearrangement: Research by Mal et al. (2015) focused on the synthesis and rearrangement of 3-Isocyanophthalides, a category that includes 3-Methyleneisobenzofuran-1(3H)-one. Their work provides insights into non-toxic methods of synthesizing related compounds (Mal et al., 2015).

Molecular and Computational Studies

• Antioxidant Activities and Molecular Docking: A 2020 study by Yılmaz et al. examined the antioxidant activities of a novel phthalide derivative and investigated its DNA binding affinity and molecular docking properties, demonstrating potential biological activities (Yılmaz et al., 2020).
• Computational Analysis: Pires et al. (2016) conducted a study on keto-enol tautomerism of isobenzofuran-1(3H)-one derivatives using NMR, IR, MS/MS, and molecular modeling, contributing to the understanding of chemical properties and behaviors of these compounds (Pires et al., 2016).

Synthesis of Derivatives and Related Compounds

• Divergent Synthesis: Du et al. (2022) developed a method for synthesizing isobenzofuran-1(3H)-one derivatives through an oxychalcogenation approach. This research expands the potential for creating a variety of derivatives with different properties (Du et al., 2022).
• Domino [Pd]-Catalysis: A study by Mahendar and Satyanarayana (2016) presented a [Pd]-catalyzed synthesis of isobenzofuran-1(3H)-ones. This method demonstrates a broad substrate scope and practical applications in pharmaceutical synthesis (Mahendar & Satyanarayana, 2016).

Future Directions

Future research could focus on further understanding the synthesis, properties, and potential applications of 3-Methyleneisobenzofuran-1(3H)-one. Additionally, tools like NMR spectra prediction can be used to predict the properties of this compound.